3-fluoro-N-(4-((6-methoxy-2-methylpyrimidin-4-yl)amino)phenyl)benzamide

Specification

• CAS No.: 946355-07-3
• Molecular Formula: C19H17FN4O2
• Molecular Weight: 352.369
• IUPAC Name: 3-fluoro-N-[4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl]benzamide
• Standard InChI: InChI=1S/C19H17FN4O2/c1-12-21-17(11-18(22-12)26-2)23-15-6-8-16(9-7-15)24-19(25)13-4-3-5-14(20)10-13/h3-11H,1-2H3,(H,24,25)(H,21,22,23)
• Standard InChI Key: NFJTXJDQBYFVET-UHFFFAOYSA-N
• SMILES: CC1=NC(=CC(=N1)OC)NC2=CC=C(C=C2)NC(=O)C3=CC(=CC=C3)F

Introduction

Synthesis and Preparation

The synthesis of 3-fluoro-N-(4-((6-methoxy-2-methylpyrimidin-4-yl)amino)phenyl)benzamide would likely involve a multi-step process:

• Preparation of Starting Materials: Synthesis of the pyrimidine and benzamide components separately.

• Coupling Reaction: An amino coupling reaction to link the pyrimidine to the benzamide.

• Purification: Techniques such as chromatography or crystallization to isolate the final product.

Potential Applications

While specific applications for this compound are not documented, similar compounds are often explored for their biological activity, including:

• Pharmaceuticals: Potential use in drug development due to the presence of functional groups that can interact with biological targets.

• Materials Science: Possible applications in materials synthesis due to its structural features.

Research Findings and Data

Given the lack of specific data on this compound, we can look at related compounds for insights:

• Pyrimidine Derivatives: Known for their role in nucleic acids and as building blocks for pharmaceuticals.

• Benzamide Derivatives: Often studied for their potential in medicinal chemistry.

Table: Comparison of Related Compounds

Compound	Molecular Formula	Molecular Weight	Potential Applications
3-Fluoro-N-(4-((4-Methoxyphenyl)amino)-6-methylpyrimidin-2-yl)benzenesulfonamide	C24H22FN5O3S	479.5 g/mol	Pharmaceutical Research
N-[3-Fluoro-4-[[[2-(Methylamino)-6-pyridin-2-ylpyrimidin-4-yl]amino]methyl]phenyl]acetamide	C19H19FN6O	366.4 g/mol	Medicinal Chemistry